Cas no 213828-60-5 (1-Octen-3-one-D4DISCONTINUED. Please see O239255)

• Product Name: 1-Octen-3-one-D4DISCONTINUED. Please see O239255
• CAS No: 213828-60-5
• MF: C₈H₁₄O
• MW: 130.220809459686
• CID: 2086436
• Update Time: 2025-07-30

1-Octen-3-one-D4DISCONTINUED. Please see O239255 Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-one-D4
• 1-Octen-3-one-D4DISCONTINUED. Please see O239255

• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4H,2-3,5-7H2,1H3/i5D2,6D2
• InChI Key： KLTVSWGXIAYTHO-NZLXMSDQSA-N
• SMILES： C=CC(=O)CC([2H])([2H])C([2H])([2H])CC

Additional information on 1-Octen-3-one-D4DISCONTINUED. Please see O239255

Comprehensive Guide to 1-Octen-3-one-D4 (CAS No. 213828-60-5): Properties, Applications, and Market Insights

1-Octen-3-one-D4, with the CAS number 213828-60-5, is a deuterated analog of the naturally occurring compound 1-Octen-3-one. This specialized chemical has garnered significant attention in research and analytical chemistry due to its unique isotopic labeling. Although this specific variant has been DISCONTINUED (please refer to alternative product O239255), its scientific relevance remains noteworthy. This article delves into the properties, applications, and market dynamics of 1-Octen-3-one-D4, while addressing common queries from researchers and industry professionals.

The molecular structure of 1-Octen-3-one-D4 features four deuterium atoms, making it particularly valuable as an internal standard in mass spectrometry and other analytical techniques. Researchers often search for "deuterated compounds for analytical standards" or "isotopically labeled 1-Octen-3-one," highlighting the demand for such specialized chemicals in modern laboratories. The compound's stability and predictable fragmentation patterns make it ideal for quantitative analysis in complex matrices.

In the field of flavor and fragrance research, 1-Octen-3-one-D4 has been used to study the metabolic pathways of its non-deuterated counterpart, which contributes to the characteristic mushroom-like aroma in various foods. Current trends show increasing interest in "food aroma analysis using deuterated standards" and "authenticity testing of natural flavors," areas where this compound has demonstrated significant utility. The deuterium labeling allows researchers to distinguish between endogenous and exogenous compounds in biological systems.

The discontinuation of 1-Octen-3-one-D4 (CAS 213828-60-5) has led many researchers to explore alternative products like O239255. Common search queries include "replacement for discontinued deuterated compounds" and "where to buy 1-Octen-3-one-D4 alternatives." This shift in availability reflects the dynamic nature of the specialty chemicals market, where product lines are frequently updated to meet evolving research needs. The scientific community continues to seek stable isotope-labeled compounds for advanced research applications.

From a synthetic chemistry perspective, 1-Octen-3-one-D4 represents an interesting case study in deuterium incorporation strategies. Recent publications have explored "methods for selective deuteration of carbonyl compounds" and "applications of deuterated aroma compounds," topics that remain highly relevant in contemporary organic chemistry. The compound's discontinued status has actually spurred innovation in synthetic approaches to similar deuterated molecules.

Environmental scientists have utilized 1-Octen-3-one-D4 in studies of atmospheric chemistry and volatile organic compound (VOC) analysis. With growing concerns about "indoor air quality monitoring" and "VOC detection methods," the need for reliable analytical standards persists. While this specific compound may no longer be available, its applications have informed current best practices in environmental analysis using deuterated internal standards.

The pharmaceutical industry has shown interest in deuterated compounds like 1-Octen-3-one-D4 for drug metabolism studies. Searches for "deuterium in drug development" and "isotope effects in pharmacokinetics" have increased significantly in recent years. Although not directly therapeutic, such compounds provide crucial insights into metabolic pathways that can influence drug design and development strategies.

Quality control laboratories often sought 1-Octen-3-one-D4 for method validation and instrument calibration. The discontinuation has prompted many labs to ask "how to validate analytical methods without original standards" and "alternative approaches to mass spectrometry quantification." This situation underscores the importance of maintaining diverse sources for critical reference materials in analytical chemistry.

In academic research, 1-Octen-3-one-D4 has been referenced in studies investigating odor perception and olfactory mechanisms. Current neuroscience trends include searches for "chemical basis of mushroom aroma detection" and "neural processing of food odors," areas where this compound's properties have contributed valuable data. The deuterated form allowed researchers to track specific molecular interactions without interference from endogenous compounds.

The market dynamics surrounding 1-Octen-3-one-D4 reflect broader trends in the specialty chemicals industry. Frequent searches for "discontinued chemical alternatives" and "custom synthesis of deuterated compounds" indicate an active market responding to supply chain changes. While the original product may no longer be available, its legacy continues through the development of alternative solutions like O239255 and similar compounds.

Looking forward, the scientific principles demonstrated by 1-Octen-3-one-D4 continue to inform new research directions. Emerging topics like "sustainable synthesis of labeled compounds" and "green chemistry approaches to isotopic labeling" build upon the knowledge gained from working with this and similar deuterated molecules. The compound's discontinuation serves as a reminder of the need for robust, adaptable research strategies in chemical analysis.

For researchers currently working with or seeking alternatives to 1-Octen-3-one-D4 (CAS 213828-60-5), understanding its historical applications can guide the selection of appropriate replacement standards. The scientific community's continued interest in "deuterated internal standards best practices" and "mass spectrometry method development" ensures that the knowledge gained from this compound remains relevant despite its discontinued status.